Cas no 1224640-26-9 (7-Fluoro-1,2,3,4-tetrahydroquinoline hydrochloride)

• Product Name: 7-Fluoro-1,2,3,4-tetrahydroquinoline hydrochloride
• CAS No: 1224640-26-9
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 4579016
• PubChem ID: 55212074
• Update Time: 2025-11-02

7-Fluoro-1,2,3,4-tetrahydroquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1,2,3,4-tetrahydroquinoline hydrochloride
• 7-fluoro-1,2,3,4-tetrahydroquinoline;hydrochloride
• 7-fluoro-1,2,3,4-tetrahydroquinoline HCl
• 7-fluoro-1,2,3,4-tetrahydro-quinolinehydrochloride
• 7-Fluoro-1,2,3,4-tetrahydroquinoline hydrochloride

• Inchi： 1S/C9H10FN.ClH/c10-8-4-3-7-2-1-5-11-9(7)6-8;/h3-4,6,11H,1-2,5H2;1H
• InChI Key： PFYILBIVIWNOLY-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)NCCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 138
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: NA
• Flash Point: 221.4±29.3 °C

7-Fluoro-1,2,3,4-tetrahydroquinoline hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 7-Fluoro-1,2,3,4-tetrahydroquinoline hydrochloride

Comprehensive Overview of 7-Fluoro-1,2,3,4-tetrahydroquinoline hydrochloride (CAS No. 1224640-26-9)

7-Fluoro-1,2,3,4-tetrahydroquinoline hydrochloride (CAS No. 1224640-26-9) is a fluorinated derivative of tetrahydroquinoline, a structural motif widely recognized in medicinal chemistry and pharmaceutical research. This compound has garnered significant attention due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The incorporation of a fluorine atom at the 7-position enhances its metabolic stability and bioavailability, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated heterocycles like 7-Fluoro-1,2,3,4-tetrahydroquinoline hydrochloride has surged, driven by their unique physicochemical properties. Researchers are increasingly exploring its role in neuroprotective agents and G-protein-coupled receptor (GPCR) modulators, aligning with the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's CAS No. 1224640-26-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of 7-Fluoro-1,2,3,4-tetrahydroquinoline hydrochloride typically involves multi-step organic reactions, including hydrogenation and fluorination processes. Its hydrochloride salt form improves solubility, facilitating its use in high-throughput screening (HTS) and in vitro assays. This adaptability makes it a preferred choice for chemists working on structure-activity relationship (SAR) studies and lead optimization.

From an industrial perspective, 7-Fluoro-1,2,3,4-tetrahydroquinoline hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. With the pharmaceutical industry prioritizing eco-friendly practices, researchers are investigating catalytic methods to reduce waste and energy consumption during its production. This aligns with broader trends in ESG (Environmental, Social, and Governance) compliance and circular economy initiatives.

Another area of interest is the compound's potential in precision medicine. Its fluorinated structure allows for PET (positron emission tomography) imaging applications, enabling researchers to track drug distribution in real time. This feature is particularly valuable in oncology and neurology, where targeted therapy and biomarker development are hot topics.

In summary, 7-Fluoro-1,2,3,4-tetrahydroquinoline hydrochloride (CAS No. 1224640-26-9) represents a versatile building block in modern drug discovery. Its applications span CNS drug development, sustainable chemistry, and diagnostic imaging, making it a compound of enduring scientific and commercial interest. As research continues to uncover its full potential, it remains a focal point for innovation in the life sciences.